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Compound of Interest

Compound Name: Diisodecyl phthalate

Cat. No.: B7803319 Get Quote

An In-depth Technical Guide to the Physical Properties of Diisodecyl Phthalate (DIDP)

This technical guide provides a comprehensive overview of the core physical properties of

Diisodecyl Phthalate (DIDP), with a specific focus on its melting and boiling points. The

information is intended for researchers, scientists, and professionals in drug development and

materials science who require precise data and methodologies for the characterization of this

compound.

Core Physical Properties of DIDP
Diisodecyl phthalate is a high-molecular-weight phthalate plasticizer, primarily used to impart

flexibility to polyvinyl chloride (PVC).[1] It is not a single compound but a complex mixture of

isomers of phthalic acid and isomeric decyl alcohols.[1][2] Under standard conditions, DIDP is a

clear, colorless, and viscous liquid with a mild odor.[2][3][4] Its chemical formula is C₂₈H₄₆O₄,

and it has a molecular weight of approximately 446.67 g/mol .[1]

Quantitative Data Summary
The physical properties of DIDP can vary slightly due to its isomeric nature. The following table

summarizes the key quantitative data reported in the literature.
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Physical Property Value

Melting Point

Approximately -50°C to -45°C.[2][5][6][7][8]

Some sources report a pour point of -48°C.[4] A

range of -53 to -39°C has also been noted.[8]

Boiling Point

Greater than 350°C at atmospheric pressure.[5]

[7] Specific values at reduced pressure include

250-257°C at 0.5 kPa[1][9] and 255°C at 3.5

mmHg.[4] Other reported values are >400°C[8]

and 463°C.[10]

Density
0.96-0.97 g/cm³ at 20°C.[1] A specific value of

0.966 at 20°C is also reported.[8]

Vapor Pressure <5.0 x 10⁻⁷ mmHg at 25°C.[10]

Water Solubility
Sparingly soluble in water, with reported values

of <0.001 mg/L.[10]

Flash Point Approximately 229°C to 275°C.[6][9]

Viscosity Approximately 108 mPa·s at 20°C.[4]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting (pour

point) and boiling points of a viscous liquid like DIDP.

Determination of Melting Point (Pour Point)
Given that DIDP is a liquid at room temperature with a very low melting point, the determination

is technically of its pour point, the lowest temperature at which the liquid will flow.

Apparatus:

Test jar

Thermometer with a range appropriate for temperatures down to -60°C
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Cooling bath (e.g., a Dewar flask with a mixture of dry ice and acetone or a mechanical

refrigeration unit)

Water bath

Procedure:

Sample Preparation: A sample of DIDP is placed in a clean, dry test jar.

Thermometer Placement: A thermometer is positioned in the center of the test jar with the

bulb immersed in the sample.

Cooling: The test jar is placed in the cooling bath. The cooling should be gradual to ensure

uniform temperature distribution within the sample.

Observation: At every 3°C drop in temperature, the test jar is removed from the cooling bath

and tilted to observe if the liquid flows. This process should be done quickly to minimize

warming of the sample.

Pour Point Determination: The pour point is recorded as the temperature at which the liquid

ceases to flow when the jar is held horizontally for 5 seconds. This temperature should be

3°C above the temperature at which the sample solidifies and shows no movement.

Determination of Boiling Point at Reduced Pressure
Due to its high boiling point at atmospheric pressure, which can lead to decomposition, the

boiling point of DIDP is typically determined under reduced pressure.

Apparatus:

Distillation flask (e.g., a Claisen flask)

Condenser

Receiving flask

Thermometer
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Heating mantle or oil bath

Vacuum pump

Manometer

Procedure:

Apparatus Setup: The distillation apparatus is assembled. The DIDP sample is placed in the

distillation flask along with boiling chips to ensure smooth boiling. The thermometer is

positioned so that the top of the bulb is level with the side arm of the flask leading to the

condenser.

Pressure Reduction: The system is connected to a vacuum pump, and the pressure is

reduced to the desired level, as measured by the manometer.

Heating: The sample is heated gently and gradually using a heating mantle or oil bath.

Boiling Point Measurement: The temperature is recorded when the liquid is boiling, and a

stable ring of condensate is observed on the thermometer bulb. This temperature is the

boiling point at the recorded pressure.

Data Recording: The boiling point and the corresponding pressure are recorded. This can be

repeated at several different pressures if required.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the physical characterization of a

substance like DIDP, encompassing both melting/pour point and boiling point determination.
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Workflow for Physical Property Determination of DIDP

Melting / Pour Point Determination Boiling Point Determination (Reduced Pressure)

Sample Preparation in Test Jar

Gradual Cooling in Bath

Periodic Flow Observation

Record Pour Point Temperature

Physical Properties Data

Assemble Distillation Apparatus

Reduce System Pressure

Gradual Heating of Sample

Record Boiling Point and Pressure

DIDP Sample

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of DIDP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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